![molecular formula C24H21ClN4O3 B3014155 2-chloro-N-[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]-N-[(oxolan-2-yl)methyl]quinoline-4-carboxamide CAS No. 872432-84-3](/img/structure/B3014155.png)
2-chloro-N-[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]-N-[(oxolan-2-yl)methyl]quinoline-4-carboxamide
Description
The compound “2-chloro-N-[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]-N-[(oxolan-2-yl)methyl]quinoline-4-carboxamide” belongs to the class of quinazolinones . Quinazolinones are a class of organic compounds with a quinazoline core structure, which is a bicyclic compound made up of two fused six-membered simple aromatic rings, a benzene ring and a pyrimidine ring .
Molecular Structure Analysis
The molecular structure of quinazolinone derivatives can vary greatly depending on the specific substituents attached to the quinazoline core structure . Unfortunately, the specific molecular structure analysis for “2-chloro-N-[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]-N-[(oxolan-2-yl)methyl]quinoline-4-carboxamide” is not available in the current literature.Chemical Reactions Analysis
Quinazolinones can undergo a variety of chemical reactions, including reactions to construct fused or binary quinoline-cord heterocyclic systems . The specific chemical reactions involving “2-chloro-N-[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]-N-[(oxolan-2-yl)methyl]quinoline-4-carboxamide” are not detailed in the available literature.Mechanism of Action
The mechanism of action of quinazolinone derivatives can vary greatly depending on their specific structure and the biological target they interact with . The specific mechanism of action for “2-chloro-N-[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]-N-[(oxolan-2-yl)methyl]quinoline-4-carboxamide” is not detailed in the available literature.
Future Directions
Quinazolinones are a class of compounds with significant pharmaceutical and biological activities, making them valuable in drug research and development . Future research could focus on further exploring the synthesis, properties, and biological activities of “2-chloro-N-[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]-N-[(oxolan-2-yl)methyl]quinoline-4-carboxamide” and related compounds.
properties
IUPAC Name |
2-chloro-N-(oxolan-2-ylmethyl)-N-[(4-oxo-3H-quinazolin-2-yl)methyl]quinoline-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21ClN4O3/c25-21-12-18(16-7-1-3-9-19(16)26-21)24(31)29(13-15-6-5-11-32-15)14-22-27-20-10-4-2-8-17(20)23(30)28-22/h1-4,7-10,12,15H,5-6,11,13-14H2,(H,27,28,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPSVLAYFCBYCGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CN(CC2=NC3=CC=CC=C3C(=O)N2)C(=O)C4=CC(=NC5=CC=CC=C54)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21ClN4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]-N-[(oxolan-2-yl)methyl]quinoline-4-carboxamide | |
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